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Compound of Interest

Compound Name: Nirvanol

Cat. No.: B014652

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This includes the proper disposal of chemical compounds like
Nirvanol (also known as ethotoin), an anticonvulsant and hypnotic agent.[1][2] Adherence to
correct disposal protocols minimizes risks to personnel and the environment. This guide
provides essential safety and logistical information for the operational disposal of Nirvanol.

Safety and Hazard Information

Before handling Nirvanol for disposal, it is crucial to be aware of its associated hazards.
Personal protective equipment, including a dust mask (type N95 or equivalent), eye shields,
and gloves, should be worn at all times.[3]
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Hazard Classification

GHS Hazard Statement

Precautionary Statement
Codes

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed

P264, P270, P301+P317,
P330, P501

Skin Irritation (Category 2)

H315: Causes skin irritation

P264, P280, P302+P352,
P321, P332+P317,

P362+P364
) P264, P280,
o H319: Causes serious eye
Eye Irritation (Category 2) o P305+P351+P338,
irritation
P337+P317

Specific Target Organ Toxicity
— Single Exposure (Category
3), Respiratory System

H335: May cause respiratory

irritation

P261, P271, P304+P340,
P319, P403+P233, P405

Table 1: GHS Hazard and Precautionary Statements for Nirvanol.[3][4][5]

Nirvanol Disposal Workflow

The recommended procedure for Nirvanol disposal is outlined below. This workflow is

designed to prevent accidental ingestion and environmental contamination.
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Preparation

Wear Appropriate PPE:
- N95 Dust Mask
- Eye Shields
- Gloves

Start

Disposal Steps

Do NOT flush down the toilet or drain.

[Check for a Drug Take-Back Program)

If unavailable
If no take-back program is available,
prepare for household trash disposal.

l

Remove Nirvanol from its original container.
Do NOT crush tablets or capsules.

l

Mix with an unappealing substance:
- Dirt
- Cat litter
- Used coffee grounds

'

Place the mixture in a sealed container
(e.g., plastic bag).

Dispose of the sealed container in the

household trash.

Scratch out all personal information on the
empty original container before recycling or trashing.

- J

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of Nirvanol.
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Detailed Disposal Protocol

The primary methods for disposing of unused or expired medications are through drug take-
back programs or, if unavailable, careful disposal in the household trash.[6][7] Flushing
medications like Nirvanol is not recommended due to potential environmental contamination.

[7]
Step 1: Prioritize Drug Take-Back Programs

The most environmentally sound method for disposing of Nirvanol is through an authorized
drug take-back program.[6] These programs collect and safely dispose of unused medicines.
To find a local take-back location, you can consult the U.S. Drug Enforcement Administration
(DEA) website.[8]

Step 2: Procedure for Disposal in Household Trash

If a drug take-back program is not accessible, follow these steps for safe disposal in the
household trash:[8][9]

e Do Not Alter the Medication Form: Do not crush Nirvanol tablets or capsules.[9]

e Mix with an Undesirable Substance: Remove the medication from its original container and
mix it with an unpalatable substance such as dirt, cat litter, or used coffee grounds.[8][9] This
makes the drug less appealing to children and pets and unrecognizable to anyone who might
go through the trash.

o Seal the Mixture: Place the mixture in a sealed plastic bag or other sealable container to
prevent the medication from leaking or breaking out of the garbage bag.[8]

» Dispose of the Sealed Container: Throw the sealed container in your household trash.[9]

» Remove Personal Information: Before disposing of the original container, scratch out all
personal information on the prescription label to protect your privacy.[9] The empty container
can then be recycled or thrown away.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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